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Cat. No.: B2571117

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (1R,2R)-2-PCCA, a synthetic agonist of

the G-protein coupled receptor 88 (GPR88), with other relevant compounds. Experimental data

is presented to objectively assess its performance and confirm its role as a GPR88-targeting

agent.

Executive Summary
GPR88 is an orphan receptor predominantly expressed in the striatum, a key brain region for

motor control, cognition, and reward. Its modulation is a promising strategy for treating

neuropsychiatric and neurodegenerative disorders. (1R,2R)-2-PCCA has emerged as a potent

and selective agonist for GPR88. This guide presents in vitro and in vivo data confirming

GPR88 as the target of (1R,2R)-2-PCCA, alongside comparisons with other GPR88

modulators.

Performance Comparison of GPR88 Agonists
The following tables summarize the binding affinity and functional potency of (1R,2R)-2-PCCA

and other notable GPR88 agonists.
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Table 1: GPR88 Agonist Binding Affinity

Compound Radioligand Cell Line Ki (nM)

(1R,2R)-2-PCCA [3H]RTI-13951-33
PPLS-HA-hGPR88-

CHO
277[1]

(1S,2S)-2-PCCA [3H]RTI-13951-33
PPLS-HA-hGPR88-

CHO
487[1]

RTI-13951-33 [3H]RTI-13951-33
PPLS-HA-hGPR88-

CHO
224[1]

2-AMPP [3H]RTI-13951-33
PPLS-HA-hGPR88-

CHO
219[1]

Table 2: GPR88 Agonist Functional Potency (cAMP Inhibition)

Compound Assay Type Cell Line EC50 (nM)

(1R,2R)-2-PCCA GloSensor cAMP
HEK293-GPR88-

pGloSensor22F
603[2]

(1R,2R)-2-PCCA Lance cAMP
PPLS-HA-GPR88

CHO
56

(1R,2R)-2-PCCA HTRF cAMP Not Specified 3.1[3]

(1S,2S)-2-PCCA GloSensor cAMP
HEK293-GPR88-

pGloSensor22F
>10,000

RTI-13951-33
cAMP Functional

Assay
Not Specified 25[4]

RTI-122
cAMP Functional

Assay
Not Specified 11[5]

GPR88 agonist 2
cAMP Functional

Assay
Not Specified 14,000[5]

GPR88 agonist 3
cAMP Functional

Assay
Not Specified 204[5]
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Signaling Pathway and Experimental Workflows
The following diagrams illustrate the GPR88 signaling pathway and the general workflows for

key experimental assays used to characterize GPR88 agonists.

Cell Membrane

GPR88 Gαi/o
Activation

Adenylyl
CyclaseInhibition cAMP

Conversion

ATP

PKA
Activation

CREB
Phosphorylation Gene

Transcription

(1R,2R)-2-PCCA
Binds

Click to download full resolution via product page

GPR88 Signaling Pathway

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2571117/docs?utm_src=pdf-body-img#gpr88-agonist-1r-2r-2-pcca-a-comparative-guide-for-target-validation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Assays In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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